Cas no 914636-71-8 (3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile)

• Product Name: 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile
• CAS No: 914636-71-8
• MF: C₉H₅ClFNO
• MW: 197.593504667282
• MDL: MFCD08458115
• CID: 1964178
• Update Time: 2025-07-18

3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-fluorophenyl)-3-oxopropanenitrile
• 2-Chloro-5-fluoro-β-oxobenzenepropanenitrile (ACI)
• 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile

• MDL： MFCD08458115
• Inchi： 1S/C9H5ClFNO/c10-8-2-1-6(11)5-7(8)9(13)3-4-12/h1-2,5H,3H2
• InChI Key： JOERVLKBXVTRHK-UHFFFAOYSA-N
• SMILES： N#CCC(C1C(Cl)=CC=C(F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile

Professional Introduction to 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile (CAS No. 914636-71-8)

3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile (CAS No. 914636-71-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both chloro and fluoro substituents on a phenyl ring, combined with a nitrile group and a carbonyl functionality, makes it a versatile building block for drug discovery and development.

The significance of this compound in modern chemistry cannot be overstated. Its applications span across multiple domains, including medicinal chemistry, agrochemicals, and materials science. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, making it an invaluable asset in synthetic organic chemistry. Recent advancements in the field have highlighted its role in the development of novel therapeutic agents targeting various diseases.

In the realm of pharmaceutical research, 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile has been extensively studied for its potential as a precursor in the synthesis of small-molecule drugs. The combination of the chloro and fluoro substituents on the phenyl ring enhances its reactivity, enabling the formation of complex heterocyclic structures that are prevalent in many pharmacologically active compounds. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in metabolic pathways relevant to cancer and inflammation.

The nitrile group in the molecular structure of 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile is particularly noteworthy. Nitrile groups are known for their ability to participate in various chemical reactions, including nucleophilic addition and cyclization reactions, which are fundamental to the synthesis of complex organic molecules. This property has made it a preferred choice for medicinal chemists seeking to construct novel drug candidates with enhanced binding affinity and selectivity.

Recent studies have also explored the applications of this compound in agrochemical formulations. The structural features of 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile make it an effective intermediate in the synthesis of pesticides and herbicides. These compounds are designed to target specific biological pathways in pests and weeds while minimizing toxicity to non-target organisms. The use of chloro and fluoro substituents in these agrochemicals contributes to their stability and efficacy under various environmental conditions.

The role of 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile in materials science is another area of growing interest. Its unique chemical properties make it suitable for the development of advanced materials with specialized functions. For example, researchers have investigated its potential use in the synthesis of conductive polymers and organic semiconductors. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, are often employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In conclusion, 3-(2-Chloro-5-fluoro-phenyl)-3-oxo-propionitrile (CAS No. 914636-71-8) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical research, agrochemical development, and materials science. As our understanding of its properties continues to evolve, so too will its applications in addressing some of the most pressing challenges in modern chemistry.